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Compound of Interest

Compound Name: N-Cyclodecylmethylamine
CAS No.: 80789-66-8
Cat. No.: B1295168

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract

N-Methylcyclodecanamine, identified by CAS number 80789-66-8, is a cyclic secondary amine.
This document provides a comprehensive technical overview of its chemical structure,
properties, and potential applications, particularly within the realm of medicinal chemistry and
drug discovery. While specific experimental data for this compound is limited in public literature,
this guide synthesizes available information, predicted data, and established principles of
organic and medicinal chemistry to offer a detailed profile. The guide covers the compound's
structure and physicochemical properties, plausible synthetic routes, and a discussion of its
potential biological significance based on the pharmacology of related cyclic amines and the
well-documented impact of N-methylation on drug candidates.

Chemical Identity and Structure

© 2026 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b1295168#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1295168?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

N-Methylcyclodecanamine is a derivative of cyclodecanamine, featuring a methyl group
attached to the nitrogen atom. Its chemical formula is C11Hz23N, and it has a molecular weight of
approximately 169.31 g/mol . The structure is characterized by a ten-membered carbocyclic
ring, which provides considerable conformational flexibility.

Molecular Structure:
Caption: 2D structure of N-Methylcyclodecanamine.

Physicochemical Properties

While extensive experimental data for N-Methylcyclodecanamine is not readily available, a
combination of data from chemical suppliers and computational predictions provides insight
into its physical and chemical characteristics.

Property Value Source
Molecular Formula Ci1H23N Cheméo[1]
Molecular Weight 169.31 g/mol Cheméo[1]
Normal Boiling Point i

) 499.53 K Chemeéo[1]
(Predicted)
Normal Melting Point i

) 260.1 K Cheméo[1]
(Predicted)
Enthalpy of Formation (Gas, i

) -187.22 kJ/mol Cheméo[1]
Predicted)
Enthalpy of Vaporization i

) 47.13 kd/mol Cheméo[1]
(Predicted)
Octanol/Water Partition ]

3.75 Cheméo[1]

Coefficient (logP, Predicted)

Spectroscopic Analysis

Spectroscopic data is crucial for the structural elucidation and confirmation of chemical
compounds. Due to the lack of publicly available experimental spectra for N-
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Methylcyclodecanamine, this section provides predicted spectra based on computational
models.

Mass Spectrometry (Experimental)

An electron ionization (EI) mass spectrum for N-Methylcyclodecanamine is available in the
NIST WebBook. The spectrum displays a molecular ion peak and a characteristic
fragmentation pattern that can be used for its identification.

Nuclear Magnetic Resonance (NMR) Spectroscopy
(Predicted)

1H and 13C NMR spectra are invaluable for determining the detailed structure of organic
molecules. The following are predicted spectra for N-Methylcyclodecanamine.

Predicted *H NMR Spectrum: The proton NMR spectrum is expected to show complex
multiplets for the cyclodecane ring protons due to conformational flexibility. A singlet
corresponding to the N-methyl protons would be observed, likely in the range of 2.2-2.5 ppm.
The proton attached to the nitrogen-bearing carbon would also appear as a multiplet.

Predicted 3C NMR Spectrum: The carbon NMR spectrum would display multiple signals for the
cyclodecane ring carbons, with their chemical shifts influenced by their position relative to the
nitrogen atom. The N-methyl carbon would appear as a distinct signal, typically in the range of
30-40 ppm.

Infrared (IR) Spectroscopy (Predicted)

The IR spectrum of N-Methylcyclodecanamine is predicted to exhibit characteristic absorption
bands for a secondary amine. Key expected peaks include:

e N-H Stretch: Aweak to medium absorption band around 3300-3500 cm™1.

e C-H Stretch: Strong absorptions in the 2850-2950 cm~! region, characteristic of the
methylene and methyl groups.

e C-N Stretch: A medium absorption band in the 1020-1250 cm~? range.
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Synthesis of N-Methylcyclodecanamine

While a specific, documented synthesis for N-Methylcyclodecanamine is not readily found in
the literature, a plausible and commonly employed method for the N-methylation of amines is
reductive amination. This approach offers a straightforward route from the corresponding
primary amine or ketone.

Plausible Synthetic Route: Reductive Amination

A likely synthetic pathway involves the reaction of cyclodecanone with methylamine in the
presence of a reducing agent. This two-step, one-pot reaction first forms an intermediate imine,
which is then reduced to the final secondary amine.

Reducing Agent
Cyclodecanone Methylamine Imine Intermediate (e.g., NaBHsCN) P N-Methylcyclodecanamine

Click to download full resolution via product page

Caption: Plausible synthetic workflow for N-Methylcyclodecanamine.

Experimental Protocol (Hypothetical):

o Reaction Setup: To a solution of cyclodecanone (1 equivalent) in a suitable solvent such as
methanol or ethanol, add methylamine (a solution in a compatible solvent, 1.1-1.5
equivalents).

e Imine Formation: Stir the mixture at room temperature for 1-2 hours to facilitate the formation
of the imine intermediate. The reaction progress can be monitored by techniques like TLC or
GC-MS.

e Reduction: Cool the reaction mixture in an ice bath and add a reducing agent, such as
sodium cyanoborohydride (NaBHsCN) or sodium triacetoxyborohydride (STAB), portion-wise
(1.1-1.5 equivalents). These reagents are selective for the reduction of imines in the
presence of ketones.

¢ Reaction Completion and Workup: Allow the reaction to warm to room temperature and stir
for an additional 12-24 hours. Quench the reaction by the careful addition of water or a dilute
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acid.

o Extraction and Purification: Extract the product into an organic solvent (e.g., ethyl acetate or
dichloromethane). Wash the organic layer with brine, dry over an anhydrous salt (e.g.,
Naz2S0a4), and concentrate under reduced pressure. The crude product can be purified by
column chromatography on silica gel to yield N-Methylcyclodecanamine.

Causality Behind Experimental Choices:

e Solvent: Methanol and ethanol are good choices as they are protic and can facilitate both
imine formation and the subsequent reduction.

e Reducing Agent: Sodium cyanoborohydride and sodium triacetoxyborohydride are preferred
because they are mild and chemoselective, reducing the imine much faster than the starting
ketone, thus minimizing side reactions.

» Stoichiometry: A slight excess of methylamine and the reducing agent is used to ensure the
complete conversion of the starting ketone.

Potential Biological Activity and Applications in
Drug Discovery

While there is no specific biological activity reported for N-Methylcyclodecanamine, its
structural features—a large carbocyclic ring and a secondary amine—are present in various
biologically active molecules. The field of medicinal chemistry often explores cyclic amines for
their potential to interact with a range of biological targets.

The Role of the Cyclic Scaffold:

e Large carbocyclic rings can confer lipophilicity to a molecule, which can be advantageous for
crossing biological membranes.

e The conformational flexibility of the cyclodecane ring allows it to adopt various shapes to fit
into the binding pockets of proteins.

The Significance of N-Methylation:
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N-methylation is a common strategy in drug design to modulate the physicochemical and
pharmacological properties of a lead compound. The introduction of a methyl group on the
nitrogen atom can:

 Increase Lipophilicity: This can enhance membrane permeability and oral bioavailability.

 Alter Basicity: The pKa of the amine is affected, which can influence its ionization state at
physiological pH and its interactions with biological targets.

» Improve Metabolic Stability: N-methylation can protect the amine from certain metabolic
pathways, such as oxidation by monoamine oxidases, potentially increasing the drug's half-
life.

o Modify Receptor Binding: The added steric bulk of the methyl group can alter the binding
affinity and selectivity of the molecule for its target receptor.

Given these principles, N-Methylcyclodecanamine could serve as a scaffold or a building block
in the synthesis of more complex molecules with potential therapeutic applications. For
instance, it could be incorporated into structures targeting G-protein coupled receptors
(GPCRs), ion channels, or enzymes where a lipophilic, cyclic moiety is desired.

Safety and Toxicology

No specific toxicological data for N-Methylcyclodecanamine is publicly available. As with any
chemical compound, it should be handled with appropriate safety precautions in a laboratory
setting. This includes the use of personal protective equipment such as gloves, safety glasses,
and a lab coat. Work should be conducted in a well-ventilated area or a fume hood.

Conclusion

N-Methylcyclodecanamine is a simple yet interesting molecule with potential for further
exploration in synthetic and medicinal chemistry. While the current body of literature on this
specific compound is sparse, its structural relationship to other biologically active cyclic amines
and the well-understood effects of N-methylation provide a strong rationale for its investigation
as a building block in drug discovery programs. The predicted spectroscopic data and the
plausible synthetic route outlined in this guide offer a starting point for researchers interested in
synthesizing and characterizing this compound for further study.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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